Cas no 166733-03-5 (Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI))
166733-03-5 structure
Product Name:Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
CAS No:166733-03-5
MF:C59H107N11O12
MW:1162.5473959446
CID:186310
PubChem ID:474052
Update Time:2025-04-19
Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
- (3R,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R)-1-hydroxy-2-methylpropyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28
- Cyclosporin A, 5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)-
- [MeLeu(3-OH)1]-CsA, D-MeVal11 Derivative
- [D-MeVal(11), L-MeLeu(3-OH)1]CsA
- 166733-03-5
- DTXSID90168168
- (D-MeVal(11), L-MeLeu(3-OH)1)CsA
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- Inchi: 1S/C59H107N11O12/c1-25-40-55(78)64(18)30-45(71)65(19)41(26-31(2)3)52(75)63-46(35(10)11)58(81)66(20)42(27-32(4)5)51(74)60-38(16)50(73)61-39(17)54(77)67(21)43(28-33(6)7)56(79)68(22)44(29-34(8)9)57(80)69(23)47(36(12)13)59(82)70(24)48(53(76)62-40)49(72)37(14)15/h31-44,46-49,72H,25-30H2,1-24H3,(H,60,74)(H,61,73)(H,62,76)(H,63,75)/t38-,39+,40-,41-,42-,43-,44-,46-,47+,48-,49+/m0/s1
- InChI Key: ZWSDLBLNECTKMP-JZEAWIMVSA-N
- SMILES: O[C@H](C(C)C)[C@H]1C(N[C@H](C(N(C)CC(N(C)[C@H](C(N[C@H](C(N(C)[C@H](C(N[C@@H](C)C(N[C@H](C)C(N(C)[C@H](C(N(C)[C@H](C(N(C)[C@@H](C(N1C)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O
Computed Properties
- Exact Mass: 1161.81071
- Monoisotopic Mass: 1161.81
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 82
- Rotatable Bond Count: 13
- Complexity: 2220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 279Ų
Experimental Properties
- Density: 1.019
- Boiling Point: 1273.1°C at 760 mmHg
- Flash Point: 723.7°C
- Refractive Index: 1.464
- PSA: 278.8
Cyclosporin A,5-(N-methyl-D-valine)-6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI) Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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